Cas no 898767-03-8 (4-(1,3-Dioxolan-2-ylmethyl)benzoic acid)

• Product Name: 4-(1,3-Dioxolan-2-ylmethyl)benzoic acid
• CAS No: 898767-03-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD06200651
• CID: 1067830
• PubChem ID: 24726991
• Update Time: 2025-10-21

4-(1,3-Dioxolan-2-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dioxolan-2-ylmethyl)benzoic acid
• MFCD06200651
• 898767-03-8
• 4-[(1,3-Dioxolan-2-yl)methyl]benzoic acid
• 4-(1,3-dioxolan-2-ylmethyl)-benzoic acid
• AKOS016022823
• SCHEMBL2292715
• CS-0376036
• 4-((1,3-dioxolan-2-yl)methyl)benzoic acid
• GEYOEVKPCAOMEN-UHFFFAOYSA-N
• DTXSID00645374
• 4-(1,3-DIOXOLAN-2-YLMETHYL)BENZOICACID

• MDL： MFCD06200651
• Inchi： 1S/C11H12O4/c12-11(13)9-3-1-8(2-4-9)7-10-14-5-6-15-10/h1-4,10H,5-7H2,(H,12,13)
• InChI Key： GEYOEVKPCAOMEN-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.30020

Additional information on 4-(1,3-Dioxolan-2-ylmethyl)benzoic acid

4-(1,3-Dioxolan-2-ylmethyl)benzoic Acid (CAS No 898767-03-8): A Comprehensive Overview

4-(1,3-Dioxolan-2-ylmethyl)benzoic acid (CAS No 898767-03-8) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its benzoic acid backbone and a 1,3-dioxolane substituent, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug discovery, material science, and as a precursor for advanced chemical synthesis.

The structure of 4-(1,3-dioxolan-2-ylmethyl)benzoic acid is notable for its stability and reactivity. The benzoic acid group provides acidity and aromaticity, while the 1,3-dioxolane ring introduces a protective ether functionality. This combination allows the compound to participate in a wide range of reactions, including esterifications, amidations, and nucleophilic substitutions. Researchers have exploited these properties to develop novel materials with tailored functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(1,3-dioxolan-2-ylmethyl)benzoic acid using environmentally friendly methods. For instance, catalytic cross-coupling reactions and enzymatic transformations have been employed to achieve high yields and selectivity. These methods not only enhance the sustainability of production processes but also pave the way for large-scale manufacturing.

In the field of pharmacology, 4-(1,3-dioxolan-2-ylmethyl)benzoic acid has shown promise as a lead compound for drug development. Its ability to modulate enzyme activity and interact with biological targets has been extensively studied. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The application of 4-(1,3-dioxolan-2-ylmethyl)benzoic acid extends beyond pharmacology into material science. Researchers have incorporated this compound into polymer matrices to create biodegradable materials with enhanced mechanical properties. These materials hold potential for use in biomedical devices and sustainable packaging solutions.

From an environmental perspective, the biodegradability of 4-(1,3-dioxolan-2-ylmethyl)benzoic acid has been a topic of interest. Studies indicate that under specific conditions, this compound can degrade into non-toxic byproducts, reducing its ecological footprint. This attribute aligns with global efforts to develop eco-friendly chemicals.

In conclusion, 4-(1,3-dioxolan-2-ylmethyl)benzoic acid (CAS No 898767-03-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatile reactivity continue to drive innovative research directions. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in both academic research and industrial applications.